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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733

An in-depth guide for the synthesis of nitrogen trichloride cannot be provided. Nitrogen
trichloride (NCIs) is an extremely sensitive, highly explosive, and toxic compound. Its
synthesis should not be attempted by anyone who is not a specialist in handling explosive
materials with access to a purpose-built laboratory and remote handling equipment. The
compound is notoriously unstable and can detonate violently and unpredictably when exposed
to shock, friction, heat, or even bright light.

This document will instead provide information on the properties, hazards, and principles of
formation of nitrogen trichloride from a chemical safety and educational perspective. This
information is intended to raise awareness of its dangers, particularly concerning its potential
for accidental formation.

Overview of Nitrogen Trichloride (NCI3)

Nitrogen trichloride is a dense, volatile, and oily yellow liquid with a pungent odor. It was first
synthesized in 1812 by Pierre Louis Dulong, who lost two fingers and an eye in two separate
explosions. Sir Humphry Davy also investigated the compound, which he named, and was
temporarily blinded in an explosion. These historical incidents underscore the extreme dangers
associated with this substance.

The primary danger of NCls lies in its extreme instability. It is a highly endothermic compound,
meaning its decomposition into nitrogen gas (Nz2) and chlorine gas (Clz) releases a significant
amount of energy, resulting in a violent explosion.
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General Principle of Formation

From a purely academic standpoint, nitrogen trichloride is formed when a source of chlorine
in a +1 oxidation state (such as hypochlorous acid or a hypochlorite salt) reacts with ammonia
or ammonium salts. The reaction is typically conducted in an acidic medium. The overall
reaction can be generally represented as:

NHas* + 3HOCI| - NCIs + 3H20 + H*

It is critical to understand that controlling this reaction is exceptionally difficult, and the product
is prone to immediate and violent decomposition.

Hazard Data and Physical Properties

The hazardous nature of nitrogen trichloride cannot be overstated. It is sensitive to a wide
range of stimuli, and its explosive power is comparable to that of nitroglycerin.
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Property Value Citation(s)

Chemical Formula NCls

Molar Mass 120.37 g/mol

Appearance Yellow, oily liquid

Melting Point -40 °C (-40 °F)

- . <71°C (160 °F) -

Boiling Point )
Decomposes explosively

Shock Sensitivity Extremely high
Decomposes explosively

Heat Sensitivity around 93 °C, but can be

initiated at lower temperatures

Lioht Sensitivit Can be detonated by bright
[ ensitivi
g Y light, including sunlight

Highly toxic, severe irritant to
Toxicity eyes, mucous membranes,
and skin

Conditions Leading to Accidental Formation

The accidental synthesis of nitrogen trichloride is a significant safety concern in various
settings, including industrial and domestic environments. Understanding the conditions that
lead to its formation is crucial for prevention.

A primary example of accidental formation occurs when household ammonia-based cleaners
are mixed with chlorine bleach (sodium hypochlorite solution).[1][2][3][4][5] This common
mistake produces chloramine gases (NH2Cl, NHCI2) and, under certain conditions, can lead to
the formation of nitrogen trichloride.[4] The reaction is highly exothermic and can cause the
toxic gases to be released rapidly, leading to severe irritation of the eyes, nose, throat, and
lungs.[2][5] High concentrations can cause chemical burns to the respiratory tract, pulmonary
edema, and in rare cases, can be fatal.[4]
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Another significant area of concern is in chlorinated swimming pools. The "chlorine smell”
characteristic of indoor pools is not from chlorine itself, but primarily from nitrogen trichloride.
[6][7][8] It forms when chlorine disinfectants react with nitrogen-containing compounds
introduced by swimmers, such as urea from urine and sweat.[7][9][10] While present in very
low concentrations, this airborne NCIs is a known irritant responsible for eye and respiratory
issues among swimmers and is a cause of occupational asthma in lifeguards and pool staff.[11]
[12][13]

Industrial settings, such as chlor-alkali plants that produce chlorine gas, must rigorously control
for nitrogen-containing impurities in their raw materials.[14] Contamination from sources like
ammonia in brine solutions can lead to the formation of NClIs in the chlorine stream, creating a
severe explosion hazard.[15]

Logical Pathway of Hazard

The formation and subsequent detonation of nitrogen trichloride follow a clear logical
progression. The presence of both an ammonium source and an active chlorine source are
prerequisites. When these precursors combine under favorable conditions (e.g., appropriate
pH), NCls is formed. The compound is then metastable, requiring only a small energy input
from a trigger—such as light, heat, or physical shock—to initiate its violent, explosive
decomposition.
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Caption: Logical flow from precursors to the explosive decomposition of NCls.

Safety and Decontamination
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Due to its instability, there are no standard protocols for the handling of pure nitrogen
trichloride outside of highly specialized research or military contexts. The primary safety
measure is prevention of its formation.

» Never mix ammonia-based cleaners with chlorine bleach.[1][5] Always read product labels to
identify their active ingredients.

 Inindustrial settings, strict quality control of raw materials is necessary to eliminate
nitrogenous contaminants.[14] Continuous monitoring for NCls in chlorine gas streams is a
critical safety procedure.

o Proper ventilation is essential in areas where accidental formation might occur, such as
indoor swimming pools, to prevent the accumulation of toxic and hazardous concentrations
of NCIs vapor.[8]

In the event of a known or suspected formation of NCls, the only safe course of action is
immediate evacuation of the area and notification of explosive ordnance disposal (EOD) or a
specialized hazardous materials team. No attempt should be made to handle, move, or
neutralize the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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